Cas no 1491035-40-5 (5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole)

• Product Name: 5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole
• CAS No: 1491035-40-5
• MF: C₇H₇ClF₃N₃O₂
• MW: 257.597590684891
• CID: 5265089
• Update Time: 2025-10-23

5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-nitro-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• 5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole
• 1H-Pyrazole, 5-chloro-1-(1-methylethyl)-4-nitro-3-(trifluoromethyl)-

• Inchi： 1S/C7H7ClF3N3O2/c1-3(2)13-6(8)4(14(15)16)5(12-13)7(9,10)11/h3H,1-2H3
• InChI Key： MMRUGIBPRHSKOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6

Additional information on 5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole

Recent Advances in the Study of 5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole (CAS: 1491035-40-5)

The compound 5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole (CAS: 1491035-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and nitro functional groups, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its mechanism of action and potential therapeutic uses.

One of the key areas of research has been the optimization of synthetic routes for 5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a one-pot reaction strategy, which significantly reduced the production cost and improved scalability. The researchers also performed detailed NMR and X-ray crystallography analyses to confirm the compound's structure, ensuring its purity and stability for further applications.

In the realm of agrochemicals, this compound has been investigated for its herbicidal and fungicidal properties. A recent report in Pest Management Science (2024) highlighted its efficacy against a broad spectrum of plant pathogens, including resistant strains. The study attributed this activity to the compound's ability to inhibit key enzymes involved in fungal cell wall synthesis. Field trials have shown promising results, with minimal environmental impact, making it a candidate for sustainable agricultural practices.

Medicinal chemistry research has also explored the potential of 5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole as a scaffold for drug development. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) identified its inhibitory effects on a specific kinase implicated in inflammatory diseases. The compound demonstrated high selectivity and potency in vitro, paving the way for further optimization and in vivo studies. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Ongoing research aims to address these gaps, with particular focus on its metabolic pathways and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 5-Chloro-4-nitro-1-propan-2-yl-3-(trifluoromethyl)pyrazole (CAS: 1491035-40-5) represents a versatile and promising compound in both agrochemical and pharmaceutical research. Its unique chemical properties and broad biological activities make it a valuable subject for further investigation. Future studies will likely focus on optimizing its efficacy, safety, and commercial viability, with the potential to contribute significantly to advancements in chemical biology and medicine.